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Compound of Interest

2-amino-2-(4-bromophenyl)acetic
Acid

Cat. No.: B167152

Compound Name:

Essential Safety and Handling Guide for 2-
amino-2-(4-bromophenyl)acetic Acid

This guide provides critical safety and logistical information for the handling and disposal of 2-
amino-2-(4-bromophenyl)acetic acid, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is essential for ensuring laboratory safety
and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-amino-2-(4-bromophenyl)acetic acid is classified as a hazardous substance. The primary
risks associated with this chemical are skin irritation, serious eye irritation, and potential
respiratory irritation.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory to minimize exposure and ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Specifications and

Body Part Required PPE
Remarks
) Must provide a complete seal
Chemical safety goggles or a
Eyes/Face ) around the eyes to protect
full-face shield
from dust and splashes.[4][5]
Nitrile or neoprene gloves are
recommended.[4][5] Gloves
Hands Chemical-resistant gloves must be inspected for integrity
before each use and disposed
of properly after handling.[5]
Bod Laboratory coat or chemical- Should be worn to prevent skin
ody

resistant apron/coveralls

contact with the chemical.[5]

Respiratory

NIOSH-approved respirator

Required when there is a
potential for generating dust or
aerosols.[5] All handling of the
solid material should ideally be
performed in a certified

chemical fume hood.[2][5]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:

All weighing and handling of solid 2-amino-2-(4-bromophenyl)acetic acid should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.[2][5]

Ensure that an eyewash station and an emergency safety shower are readily accessible in

the immediate work area.[5]

. Safe Handling Procedure:

Before beginning work, ensure all required PPE is correctly worn.

Avoid creating dust when handling the solid material.
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» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

o Contaminated clothing should be removed immediately and laundered before reuse.[2]

3. First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[3][6]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing.

If skin irritation occurs, seek medical attention.

[3][6]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
immediate medical attention.[3][7]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[7]

Disposal Plan: Waste Management Protocol

2-amino-2-(4-bromophenyl)acetic acid is a halogenated organic compound and must be

disposed of as hazardous waste.[5][8] Improper disposal can lead to environmental

contamination and regulatory violations.

1. Waste Segregation:

e This compound must be segregated from non-halogenated chemical waste.[5][8]

» Do not mix this waste with incompatible materials.
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2. Containerization and Labeling:

o Solid Waste: Collect solid waste in a dedicated, clearly labeled, and sealable container that
is compatible with the chemical.

 Liquid Waste (Solutions): Collect any solutions containing this compound in a designated,
leak-proof, and clearly labeled container specifically for halogenated organic liquids.[5][9]

» All waste containers must be labeled with "Hazardous Waste" and the full chemical name.[9]
3. Storage and Disposal:

o Store waste containers in a designated, well-ventilated, and secure area.

» Waste containers must be kept closed except when adding waste.[9][10]

e Arrange for the disposal of the hazardous waste through a licensed and certified chemical
waste management facility.[5]

» Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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